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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the minimum inhibitory
concentration (MIC) of imipenem in combination with a fixed concentration of relebactam
against Gram-negative bacilli using the broth microdilution (BMD) method. This procedure is
aligned with the standards outlined by the Clinical and Laboratory Standards Institute (CLSI).

Introduction

Relebactam is a diazabicyclooctane B-lactamase inhibitor that restores the in vitro activity of
imipenem against many imipenem-resistant bacteria.[1][2][3] It inhibits Class A (e.g., KPC) and
Class C (e.g., AmpC) B-lactamases.[4] However, relebactam does not inhibit Class B (metallo-
B-lactamases, MBLSs) or Class D (oxacillinases, e.g., OXA-48-like) carbapenemases.[4]
Accurate and reproducible MIC testing is crucial for surveillance, clinical diagnostics, and drug
development. The reference standard method for determining imipenem-relebactam MICs is
broth microdilution.
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Quantitative Parameters for Broth Microdilution Testing

Parameter

Value

Reference

Medium

Cation-Adjusted Mueller-
Hinton Broth (CAMHB)

Relebactam Concentration

Fixed at 4 pg/mL

Imipenem Concentration

Range

Typically 0.06 to 64 pg/mL

(serial two-fold dilutions)

Final Inoculum Concentration

Approximately 5 x 10> CFU/mL

Incubation Temperature

35+2°C

Incubation Time

16-20 hours in ambient air

Total Well Volume

100 pL

CLSI Quality Control (QC) Ranges for Imipenem-
Relebactam MIC (ug/mL)

It is imperative to perform quality control with appropriate ATCC reference strains to ensure the

accuracy of MIC testing.
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QC Strain Imipenem-Relebactam MIC Range (pg/mL)
E. coli ATCC® 25922 0.06 - 0.5

P. aeruginosa ATCC® 27853 0.25-2

K. pneumoniae ATCC® 700603 0.12-0.5

K. pneumoniae ATCC® BAA-1705 0.06 - 0.25

K. pneumoniae ATCC® BAA-2814 0.12-05

Note: These ranges are for broth microdilution
and users should always refer to the most
current CLSI M100 document for the latest QC
ranges. Strains like K. pneumoniae ATCC®
BAA-1705 and ATCC® BAA-2814 are
recommended to verify the inhibitor component

of the combination.

Clinical Breakpoints for Imipenem-Relebactam (ug/mL)

Clinical breakpoints established by the FDA, CLSI, and EUCAST are used to interpret MIC
values.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15564724/docs?utm_src=pdf-body#application-notes-and-protocols-for-broth-microdilution-mic-testing-of-relebactam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

. Susceptible ] ]
Organism Agency (S) Intermediate (I) Resistant (R)
Enterobacterales  FDA, CLSI <1 2 >4
EUCAST <2 - >2
Pseudomonas

) FDA, CLSI <2 4 =8
aeruginosa
EUCAST <4 - >4
Note:

Breakpoints are
for the imipenem
concentration,
with relebactam
fixed at 4 pg/mL.
These are
subject to
change and
users should
consult the latest

guidelines.

Experimental Protocols
Protocol 1: Broth Microdilution (BMD) MIC Testing for

Imipenem-Relebactam

This protocol details the reference method for determining the MIC of imipenem-relebactam.

Materials:

e Imipenem and Relebactam analytical powders

o Cation-Adjusted Mueller-Hinton Broth (CAMHB)

» Sterile 96-well microtiter plates
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o Bacterial isolates and QC strains (e.g., E. coli ATCC® 25922, P. aeruginosa ATCC® 27853)
¢ 0.5 McFarland turbidity standard
» Sterile saline (0.85% NaCl) or water
e Spectrophotometer or turbidimeter
e Incubator (35 + 2°C)
Procedure:
o Reagent Preparation:
o Prepare stock solutions of imipenem and relebactam.

o In Cation-Adjusted Mueller-Hinton Broth (CAMHB), prepare serial two-fold dilutions of
imipenem at twice the final desired concentrations.

o Prepare a solution of relebactam in CAMHB at 8 ug/mL (twice the final fixed
concentration).

o Dispense 50 pL of each imipenem dilution into the appropriate wells of a 96-well microtiter
plate.

o Alternatively, prepare final concentrations of imipenem with a fixed concentration of 4
pg/mL relebactam in CAMHB and dispense 100 pL into each well.

 Inoculum Preparation:

o From a fresh (18-24 hour) non-selective agar plate, select several well-isolated colonies of
the test organism.

o Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard.
This is approximately equivalent to 1-2 x 108 CFU/mL.

o Within 15 minutes of preparation, dilute the standardized suspension in CAMHB to
achieve a final inoculum concentration of approximately 5 x 105> CFU/mL in each well (e.g.,
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a 1:100 dilution of a 5 x 107 CFU/mL suspension).

e Inoculation and Incubation:
o Add 50 pL of the final diluted inoculum to each well, bringing the total volume to 100 pL.

o Include a growth control well (CAMHB with inoculum, no antibiotic) and a sterility control
well (CAMHB only, no inoculum).

o Incubate the plates at 35 + 2°C in ambient air for 16-20 hours.
o Result Interpretation:
o Following incubation, visually inspect the plates for bacterial growth (turbidity).

o The MIC is the lowest concentration of imipenem (in the presence of 4 ug/mL relebactam)
that completely inhibits visible growth.

o The growth control well must show distinct turbidity for the test to be valid. The sterility
control should remain clear.

Visualizations
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Preparation

Inoculum Preparation Reagent Preparation
(0.5 McFarland Standard) (Imipenem dilutions + 4 pg/mL Relebactam in CAMHB)

Inoculum Dilution
(to final 5x107"5 CFU/mL)

Inoculate 96-Well Plate
(50uL drug + 50uL inoculum)

Include Controls Incubate Plate
(Growth & Sterility) (35°C, 16-20h)

Results
\

Read MIC
(Lowest concentration with no visible growth)

;

Validate with QC Strains

Click to download full resolution via product page

Caption: Workflow for Broth Microdilution MIC Testing of Imipenem-Relebactam.
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Test Components
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Caption: Logical relationship of components in Relebactam MIC testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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